Cas no 2025217-11-0 (tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate
• CAS No: 2025217-11-0
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5824985
• PubChem ID: 165665856
• Update Time: 2025-08-04

tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate
• EN300-1877413
• 2025217-11-0

• Inchi： 1S/C15H24N2O2/c1-11(16)5-6-12-7-9-13(10-8-12)17-14(18)19-15(2,3)4/h7-11H,5-6,16H2,1-4H3,(H,17,18)
• InChI Key： WPEWLDGJXCJJEB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CCC(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate

Professional Introduction to Compound with CAS No. 2025217-11-0 and Product Name: Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate

The compound with the CAS number 2025217-11-0 and the product name Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group and a 4-(3-aminobutyl)phenyl moiety in its molecular framework suggests a multifaceted role in chemical interactions, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit enhanced efficacy and reduced side effects. The Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate stands out as a promising candidate in this domain. Its structural design incorporates elements that are known to interact favorably with biological targets, thereby opening up possibilities for therapeutic interventions. The tert-butyl group, in particular, is recognized for its ability to stabilize reactive intermediates and improve metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The 4-(3-aminobutyl)phenyl moiety is particularly noteworthy, as it can serve as a hinge region for binding to specific proteins or enzymes. This feature has been exploited in the design of molecules that target neurological disorders, cancer, and inflammatory conditions. Current research indicates that compounds with similar structural motifs exhibit potent activity against these diseases, making Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate a valuable asset in the quest for novel therapeutics.

The synthesis of Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 4-(3-aminobutyl)phenol, which is then carbamated using a tert-butyl carbamate source. The reaction conditions are carefully optimized to ensure high yield and purity, with an emphasis on minimizing byproduct formation. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly.

In terms of pharmacological activity, preliminary studies on Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate have revealed intriguing properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting potential applications in managing conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with neurotransmitter receptors has been explored, indicating possible benefits in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The compound's pharmacokinetic profile is another area of interest. The presence of the tert-butyl group contributes to its lipophilicity, which can enhance membrane permeability and facilitate cellular uptake. This characteristic is particularly advantageous for drugs that require rapid penetration into target tissues. Furthermore, the stability imparted by this group ensures that the compound remains active under physiological conditions, thereby improving its therapeutic efficacy.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate at the molecular level. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers refine its structure for optimal activity. These computational tools have become indispensable in drug discovery, allowing for the rapid screening of thousands of compounds to identify those with the highest potential.

The future prospects for Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties. These derivatives could be tailored for specific diseases or combinations of diseases, offering personalized medicine approaches that address individual patient needs.

In conclusion, Tert-butyl N-[4-(3-aminobutyl)phenyl]carbamate (CAS No. 2025217-11-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further investigation and development. As research continues to uncover new applications and optimize its synthesis, this molecule is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.